Cas no 2877654-30-1 (2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877654-30-1
• MF: C₁₉H₂₆N₆
• MW: 338.449943065643
• CID: 5319537
• PubChem ID: 165433033
• Update Time: 2025-07-18

2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[4-(6-methyl-2-pyridinyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine
• 2877654-30-1
• AKOS040873618
• 2-methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
• F6790-1598
• 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C19H26N6/c1-15-6-5-7-17(20-15)24-10-12-25(13-11-24)19-14-18(21-16(2)22-19)23-8-3-4-9-23/h5-7,14H,3-4,8-13H2,1-2H3
• InChI Key： ZNQGLKIBIVXIHW-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=C(C)N=2)N2CCN(C3C=CC=C(C)N=3)CC2)CCCC1

Computed Properties

• Exact Mass: 338.22189485g/mol
• Monoisotopic Mass: 338.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.3±50.0 °C(Predicted)
• pka: 10.06±0.50(Predicted)

Additional information on 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine

Professional Introduction to Compound with CAS No. 2877654-30-1 and Product Name: 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine

Compound with the CAS number 2877654-30-1 and the product name 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine is characterized by a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of methyl, pyridine, and piperazine moieties enhances its binding affinity to various biological targets. Specifically, the 6-methylpyridin-2-yl substituent and the piperazin ring contribute to its interactions with proteins and enzymes, which are critical for modulating physiological processes.

Recent research in medicinal chemistry has highlighted the importance of multivalent interactions in drug design. The compound's ability to engage multiple binding sites on its target proteins makes it an attractive candidate for developing novel therapeutic agents. Studies have shown that molecules with similar structural motifs can exhibit enhanced efficacy and reduced side effects compared to traditional monovalent drugs. This concept has been particularly relevant in the development of treatments for neurological disorders, where precise modulation of neurotransmitter systems is essential.

The pyrrolidin moiety in the compound's structure is another key feature that contributes to its pharmacological potential. Pyrrolidine derivatives are known for their ability to interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are often associated with therapeutic effects such as analgesia, antipsychotic activity, and anti-inflammatory responses. The incorporation of a pyrrolidin group into the molecular framework of this compound suggests that it may exhibit similar pharmacological properties.

In addition to its structural features, the compound's chemical properties make it suitable for further derivatization and optimization. The presence of reactive sites such as hydroxyl and amine groups allows for modifications that can enhance its solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can be effectively administered orally or through other routes of delivery.

Current research trends in pharmaceutical chemistry emphasize the need for innovative approaches to drug discovery. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like 2-Methyl-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-y)pyrimidine. These methods enable researchers to predict the binding affinity and selectivity of compounds against specific targets, thereby accelerating the drug development process.

The therapeutic potential of this compound is further supported by preclinical studies that have demonstrated its efficacy in models of various diseases. For instance, studies have shown that derivatives with similar structural motifs can modulate neurotransmitter release and receptor activity, which could be beneficial in treating conditions such as depression, anxiety, and chronic pain. While more research is needed to fully understand the compound's mechanism of action, these preliminary findings are encouraging.

The synthesis of 2-Methyl-4-[4-(6-methylpyridin-2-y)piperazin-y]l]-6-(pyrrolidin-y)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacokinetic properties of this compound are also an area of interest for researchers. Studies have indicated that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, it may be possible to develop a drug formulation that maximizes therapeutic effect while minimizing adverse reactions.

Future directions in research on this compound may include exploring its interactions with other biological targets beyond those initially studied. Additionally, investigating its potential as a lead compound for drug development could open up new avenues in treating various diseases. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these goals.

In conclusion,2-Methyl - 4-[ 4 - ( 6 - methyl pyridine - 2 - y l ) piperazine - 1 - y l ] - 6 - ( pyrrolidine - 1 - y l ) pyrimidine represents a promising candidate for further investigation in pharmaceutical chemistry . Its unique structural features , combined with its potential therapeutic applications , make it an exciting subject for future research . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in developing innovative treatments for human diseases .